Cas no 85252-25-1 (isodecyl salicylate)
isodecyl salicylate structure
Product Name:isodecyl salicylate
CAS No:85252-25-1
MF:C17H26O3
MW:278.386545658112
CID:990238
PubChem ID:9860461
Update Time:2025-04-20
isodecyl salicylate Chemical and Physical Properties
Names and Identifiers
-
- isodecyl salicylate
- 8-methylnonyl 2-hydroxybenzoate
- UNII-S7097PFP4C
- Benzoic acid, 2-hydroxy-, isodecyl ester
- 1027820-56-9
- PJTNSWOJMXNNFG-UHFFFAOYSA-N
- DERMOL IDSA
- SCHEMBL597679
- 85252-25-1
- DTXSID001010022
- NS00022839
- S7097PFP4C
- isodecylsalicylate
- Keratoplast
- EDESAL
- 8-Methylnonyl salicylate
- Q27288750
- EINECS 286-542-0
-
- Inchi: 1S/C17H26O3/c1-14(2)10-6-4-3-5-9-13-20-17(19)15-11-7-8-12-16(15)18/h7-8,11-12,14,18H,3-6,9-10,13H2,1-2H3
- InChI Key: PJTNSWOJMXNNFG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1O)=O)CCCCCCCC(C)C
Computed Properties
- Exact Mass: 278.18819469g/mol
- Monoisotopic Mass: 278.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 46.5Ų
isodecyl salicylate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
85252-25-1 (isodecyl salicylate) Related Products
- 2052-14-4(Butyl salicylate)
- 6259-76-3(Hexyl salicylate)
- 87-20-7(Isoamyl salicylate)
- 19666-17-2(Benzoic acid,2-hydroxy-, tetradecyl ester)
- 19666-16-1(Benzoic acid,2-hydroxy-, tridecyl ester)
- 34377-38-3(Isoamyl salicylate)
- 118-56-9(Homosalate)
- 2050-08-0(2-Hydroxybenzoic Acid Pentyl Ester)
- 6969-49-9(Octyl salicylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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